Cas no 952664-68-5 (3-tert-Butyl-1H-indol-5-amine)

3-tert-Butyl-1H-indol-5-amine structure
3-tert-Butyl-1H-indol-5-amine structure
Product Name:3-tert-Butyl-1H-indol-5-amine
CAS No:952664-68-5
MF:C12H16N2
MW:188.268842697144
MDL:MFCD20668429
CID:1026614
PubChem ID:57356912
Update Time:2025-04-20

3-tert-Butyl-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-tert-Butyl-1H-indol-5-amine
    • CNB66468
    • DTXSID60723485
    • SCHEMBL1465870
    • AM20041461
    • C93193
    • CS-0246921
    • EN300-3473703
    • 952664-68-5
    • AKOS015999819
    • 3-(tert-Butyl)-1H-indol-5-amine
    • QOWLDRVCYQATFR-UHFFFAOYSA-N
    • FT-0743372
    • MDL: MFCD20668429
    • Inchi: 1S/C12H16N2/c1-12(2,3)10-7-14-11-5-4-8(13)6-9(10)11/h4-7,14H,13H2,1-3H3
    • InChI Key: QOWLDRVCYQATFR-UHFFFAOYSA-N
    • SMILES: N1C=C(C2C=C(C=CC1=2)N)C(C)(C)C

Computed Properties

  • Exact Mass: 188.131348519g/mol
  • Monoisotopic Mass: 188.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 41.8Ų

3-tert-Butyl-1H-indol-5-amine Pricemore >>

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